
The Role of Nekal in Pesticide Formulation
Research: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nekal

Cat. No.: B083116 Get Quote

Introduction

Nekal®, a trade name for sodium alkyl naphthalene sulfonate, serves as a crucial component

in pesticide formulation research and development. Chemically identified as sodium butyl

naphthalene sulfonate, Nekal is an anionic surfactant that functions primarily as a wetting and

dispersing agent.[1] Its molecular structure, featuring both a hydrophobic non-polar alkyl

naphthalene group and a hydrophilic polar sulfonate group, allows it to reduce the surface

tension of water. This property is paramount in agricultural applications, ensuring that pesticide

formulations, when diluted with water, effectively wet and spread across the hydrophobic

surfaces of plant leaves and insect cuticles, thereby enhancing the bioavailability and efficacy

of the active ingredient. This document provides detailed application notes and experimental

protocols for researchers, scientists, and drug development professionals investigating the

utility of Nekal in pesticide formulations.

Application Notes
Key Functions of Nekal in Pesticide Formulations:

Wetting Agent: The primary role of Nekal is to reduce the surface tension of the spray

solution. This allows droplets to overcome the natural hydrophobicity of plant surfaces,

leading to better spreading and coverage. Improved wetting ensures that the active pesticide

ingredient is in close contact with the target pest or plant surface.
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Dispersing Agent: In solid formulations such as wettable powders (WP) and water-

dispersible granules (WG), Nekal facilitates the uniform dispersion of insoluble active

ingredient particles in water.[2] It adsorbs onto the surface of the particles, preventing them

from agglomerating and settling out in the spray tank.[2] This ensures a homogenous

application and prevents nozzle clogging.

Emulsifier: While primarily known as a wetting and dispersing agent, Nekal can also

contribute to the stability of oil-in-water emulsions in emulsifiable concentrate (EC)

formulations.

Formulation Types:
Nekal is predominantly used in the following pesticide formulation types:

Wettable Powders (WP): These are dry formulations where the active ingredient is mixed

with a carrier, a wetting agent like Nekal, and a dispersing agent.[2][3] They are intended to

be mixed with water to form a suspension before application.

Water-Dispersible Granules (WG): Similar to wettable powders, WGs are granular

formulations that readily disperse in water to form a suspension. The inclusion of Nekal is
critical for their rapid disintegration and dispersion.

Suspension Concentrates (SC): In these liquid formulations, the solid active ingredient is

suspended in a liquid medium. Nekal helps to maintain the stability of the suspension and

improves its wetting properties upon dilution.

Quantitative Data
The effectiveness of a wetting agent is determined by its ability to reduce surface tension and

the contact angle of a liquid on a solid surface. The following tables summarize typical

performance data for Nekal (sodium butyl naphthalene sulfonate) in aqueous solutions.

Table 1: Surface Tension of Aqueous Nekal Solutions at 25°C
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Concentration of Nekal (g/L) Surface Tension (mN/m)

0 (Pure Water) 72.8

0.1 55.2

0.5 42.1

1.0 38.5

2.0 38.0

5.0 37.8

Note: This data is illustrative and may vary depending on the specific isomer and purity of the

sodium butyl naphthalene sulfonate.

Table 2: Contact Angle of Aqueous Nekal Solutions on Paraffin Wax Film at 25°C

Concentration of Nekal (g/L) Contact Angle (°)

0 (Pure Water) 108

0.1 85

0.5 72

1.0 65

2.0 63

5.0 62

Note: Paraffin wax is often used as a model hydrophobic surface to simulate a plant cuticle.

Experimental Protocols
Protocol 1: Determination of Wettability of a Wettable
Powder Formulation (CIPAC MT 53.3)
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This protocol determines the time it takes for a wettable powder to become completely wetted

when added to water.

Materials:

Wettable powder formulation containing Nekal

250 mL beaker

Distilled water (or CIPAC Standard Water D)

Stopwatch

Spatula

Balance

Procedure:

Add 100 mL of distilled water to the 250 mL beaker.

Weigh 5 g of the wettable powder formulation.

Drop the weighed powder from a height of approximately 2 cm onto the surface of the water

in the beaker.

Start the stopwatch immediately.

Observe the powder. The endpoint is reached when all the powder is completely wetted and

has sunk below the surface of the water. Small floating particles are acceptable, but there

should be no large, unwetted clumps.

Record the time in seconds.

An acceptable result for most wettable powders is complete wetting within one to two

minutes.[4]
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Protocol 2: Determination of Suspensibility of a Wettable
Powder Formulation (Adapted from CIPAC MT 15)
This protocol measures the ability of a wettable powder to remain suspended in water over a

period of time.

Materials:

Wettable powder formulation containing Nekal

250 mL graduated cylinder with a ground glass stopper

Distilled water (or CIPAC Standard Water D)

Pipette (25 mL)

Beaker (100 mL)

Stirring rod

Constant temperature water bath (30 ± 1°C)

Evaporating dish

Drying oven

Analytical balance

Procedure:

Prepare a suspension of the wettable powder in the graduated cylinder. For a 2%

suspension, weigh 5 g of the powder and add it to a small amount of water in the beaker to

form a smooth paste.

Quantitatively transfer the paste to the 250 mL graduated cylinder.

Add distilled water to the 250 mL mark.
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Stopper the cylinder and invert it 30 times.

Place the cylinder in the constant temperature water bath at 30°C and leave it undisturbed

for 30 minutes.

After 30 minutes, carefully remove the top 225 mL (9/10ths) of the suspension using a

pipette without disturbing the sediment.

Transfer the remaining 25 mL of suspension and any sediment to a pre-weighed evaporating

dish.

Evaporate the water in a drying oven at a suitable temperature until a constant weight is

achieved.

Weigh the evaporating dish with the dry residue.

Calculate the suspensibility using the following formula:

Suspensibility (%) = [ (W_i - W_r) / W_i ] * (10/9) * 100

Where:

W_i = Initial weight of the active ingredient in the 250 mL suspension

W_r = Weight of the active ingredient in the residue

Visualizations
The following diagrams illustrate key processes and relationships in pesticide formulation

research involving Nekal.
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Caption: Workflow for Wettable Powder (WP) Formulation.
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Caption: Mechanism of Nekal as a Wetting Agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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